Cas no 1421474-10-3 (2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}oxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}oxy)-5-(trifluoromethyl)pyridine
• CAS No: 1421474-10-3
• MF: C₁₆H₁₈F₃N₃O₄S
• MW: 405.392033100128
• CID: 5402073
• Update Time: 2025-09-28

2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}oxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[[1-[(3,5-Dimethyl-4-isoxazolyl)sulfonyl]-4-piperidinyl]oxy]-5-(trifluoromethyl)pyridine
• 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}oxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C16H18F3N3O4S/c1-10-15(11(2)26-21-10)27(23,24)22-7-5-13(6-8-22)25-14-4-3-12(9-20-14)16(17,18)19/h3-4,9,13H,5-8H2,1-2H3
• InChI Key： SNBDUEWHZUZJCC-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(S(C3=C(C)ON=C3C)(=O)=O)CC2)=NC=C(C(F)(F)F)C=C1

Experimental Properties

• Density: 1.399±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 521.9±60.0 °C(Predicted)
• pka: 1.35±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}oxy)-5-(trifluoromethyl)pyridine

Comprehensive Analysis of 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}oxy)-5-(trifluoromethyl)pyridine (CAS No. 1421474-10-3)

The compound 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}oxy)-5-(trifluoromethyl)pyridine (CAS No. 1421474-10-3) has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural features and potential applications. This molecule combines a piperidine core with a trifluoromethylpyridine moiety, linked via an ether bond, and further modified with a 3,5-dimethyl-1,2-oxazole sulfonyl group. Such a configuration is rare in synthetic chemistry, making it a subject of intense research for drug discovery and material science.

Recent studies highlight the growing interest in sulfonamide-containing compounds like this one, particularly for their role in modulating biological targets. The trifluoromethyl group, a hallmark of modern medicinal chemistry, enhances metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are actively exploring its potential in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine. Additionally, its heterocyclic architecture makes it a candidate for crop protection agents, addressing global demands for sustainable agriculture solutions.

From a synthetic perspective, the CAS No. 1421474-10-3 compound exemplifies advancements in click chemistry and catalysis. Its sulfonyl linker and oxazole ring offer robust handles for further derivatization, a feature highly valued in fragment-based drug design. Laboratories worldwide are optimizing routes to scale up production, leveraging flow chemistry and green solvents to reduce environmental impact—a priority in line with the UN Sustainable Development Goals.

Analytical characterization of this molecule involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the stereochemical integrity of the piperidin-4-yloxy bridge and the electronic effects of the trifluoromethylpyridine unit. Such data are vital for patent applications and regulatory submissions, reflecting the compound's commercial viability.

In the context of AI-driven drug discovery, 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}oxy)-5-(trifluoromethyl)pyridine has been featured in computational studies predicting its binding affinity for G-protein-coupled receptors (GPCRs). This aligns with frequent search queries like "sulfonamide GPCR modulators" or "trifluoromethylpyridine applications," underscoring its relevance in both academic and industrial settings. Furthermore, its logP and polar surface area values suggest favorable blood-brain barrier penetration, a hot topic in central nervous system (CNS) drug development.

To conclude, the multifaceted nature of CAS No. 1421474-10-3 positions it at the intersection of cutting-edge science and practical innovation. Whether as a pharmacophore in next-generation therapeutics or a building block for functional materials, its versatility continues to inspire cross-disciplinary collaborations. Future research will likely focus on its structure-activity relationships (SAR) and toxicological profiles, ensuring safe and effective utilization across industries.